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Compound of Interest

Compound Name: 8-Prenyldaidzein

Cat. No.: B173932

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 8-Prenyldaidzein, ensuring laboratory safety and
procedural accuracy.

8-Prenyldaidzein is an isoflavonoid compound recognized for its antioxidant properties.[1] As
with any laboratory chemical, understanding its hazard profile and adhering to strict safety
protocols is paramount for the protection of laboratory personnel and the environment. This
guide provides essential safety and logistical information for the handling of 8-Prenyldaidzein.

Hazard Identification and Classification

8-Prenyldaidzein is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[2]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[2]
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Hazard

GHS Classification

Precautionary Statement

Oral Toxicity

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed.

Environmental Hazard

Acute aquatic toxicity
(Category 1), Chronic aquatic
toxicity (Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Required PPE

Specifications

Eye Protection

Safety goggles

Must be equipped with side-

shields.

Hand Protection

Protective gloves

Chemically resistant gloves

(e.g., nitrile).

Body Protection

Impervious clothing

Laboratory coat or other

protective clothing.

Respiratory Protection

Suitable respirator

Use in a chemical fume hood
or well-ventilated area. If dust
or aerosols may be generated,

a respirator is required.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of 8-Prenyldaidzein and

ensuring a safe laboratory environment.

Safe Handling:

» Avoid contact with skin and eyes.[2]
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Do not inhale dust or aerosols.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions:

o Keep the container tightly sealed.[2]

o Store in a cool, well-ventilated area.[2]

e Protect from direct sunlight and sources of ignition.[2]
e Powder: Store at -20°C.[2]

 In solvent: Store at -80°C.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower
Eye Contact eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Seek medical attention.[2][3]

Flush skin with plenty of water. Remove
i contaminated clothing and shoes. Wash clothing
Skin Contact _ o
before reuse. Seek medical attention if irritation

develops.[2][3]

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, if breathing is irregular or if
respiratory arrest occurs, provide artificial
Inhalation respiration or oxygen by trained personnel. It
may be dangerous to the person providing aid to
give mouth-to-mouth resuscitation. Seek
medical attention if adverse health effects

persist or are severe.[2]

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical
Ingestion personnel. Never give anything by mouth to an

unconscious person. Call a poison center or

physician.[2][3]

Spill and Disposal Procedures

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[2] Use full
personal protective equipment during cleanup.[2] Avoid breathing vapors, mist, or gas.[2]
Prevent further leakage or spillage if safe to do so.[2] Do not let the product enter drains.[2]

Disposal: Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2] Waste should be handled by an approved waste disposal facility.[3]
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Experimental Workflow for Handling 8-
Prenyldaidzein

The following diagram outlines the standard procedure for safely handling 8-Prenyldaidzein in

a laboratory setting.
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Safe Handling Workflow for 8-Prenyldaidzein

Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Proceed to Handling

Handling

Work in a Chemical Fume Hood

Weigh/Measure 8-Prenyldaidzein

Perform Experiment

xperiment Complete

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8-prenyldaidzein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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